molecular formula C19H36N2O5 B8619578 7-{[4-(Acetyloxy)nonyl](carbamoyl)amino}heptanoic acid CAS No. 56380-55-3

7-{[4-(Acetyloxy)nonyl](carbamoyl)amino}heptanoic acid

Cat. No.: B8619578
CAS No.: 56380-55-3
M. Wt: 372.5 g/mol
InChI Key: JAXSXDOGYIQOIS-UHFFFAOYSA-N
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Description

7-{[4-(Acetyloxy)nonyl](carbamoyl)amino}heptanoic acid is a useful research compound. Its molecular formula is C19H36N2O5 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

56380-55-3

Molecular Formula

C19H36N2O5

Molecular Weight

372.5 g/mol

IUPAC Name

7-[4-acetyloxynonyl(carbamoyl)amino]heptanoic acid

InChI

InChI=1S/C19H36N2O5/c1-3-4-7-11-17(26-16(2)22)12-10-15-21(19(20)25)14-9-6-5-8-13-18(23)24/h17H,3-15H2,1-2H3,(H2,20,25)(H,23,24)

InChI Key

JAXSXDOGYIQOIS-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(CCCN(CCCCCCC(=O)O)C(=O)N)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-[1-(4hydroxynonyl)ureido]heptanoic acid (9.9 g., 0.03 mole) (Example 1, Step C) and acetic anhydride (6.1 g., 0.06 mole) is heated at 60° C. for 18 hours. The mixture is cooled and taken up in 80 ml. of ethyl ether. The solution is extracted with an ice-cold solution of 8 g. of sodium hydroxide in 150 ml. of water. The basis solution is separated and acidified with concentrated hydrochloric acid. The oil that separates is extracted into ether, washed with water and dried over sodium sulfate. The ether is evaporated and the residual oil is purified by chromatography on silica gel using 2% methanol in chloroform as the eluting solvent. Thus there is obtained 7-[1-(4-acetoxynonyl)ureido] heptanoic acid as a yellow oil.
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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